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Compound of Interest

Compound Name: 2-Nonadecanone

Cat. No.: B165413 Get Quote

Essential Safety and Handling Guide for 2-
Nonadecanone
This guide provides crucial safety, handling, and disposal information for 2-Nonadecanone,

tailored for researchers, scientists, and drug development professionals. Adherence to these

protocols is essential for ensuring a safe laboratory environment.

Physicochemical and Hazard Data
Properly understanding the properties of 2-Nonadecanone is the first step in safe handling.

The following table summarizes key quantitative data for this compound.
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Property Value Reference

Molecular Formula C₁₉H₃₈O [1][2][3][4]

Molecular Weight 282.51 g/mol [1][2][4]

Appearance Fine white plates / solid [1]

Melting Point 54 - 57 °C (129 - 135 °F) [3][4][5]

Boiling Point
~343 - 344 °C (~649 - 651 °F)

(estimated)
[5]

Flash Point >100 °C (>212 °F) [4]

Water Solubility Very low (practically insoluble) [1][5]

Solubility Soluble in alcohol [5]

Vapor Pressure
0.000137 mmHg @ 25 °C

(estimated)
[1][5]

Operational and Disposal Plans
A systematic approach to handling and disposal is critical to minimize risk. This section

provides step-by-step procedural guidance.

Personal Protective Equipment (PPE)
The use of appropriate PPE is mandatory when handling 2-Nonadecanone to prevent

exposure.
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Protection Type Recommended Equipment Rationale

Eye Protection

Safety glasses with side-

shields or chemical splash

goggles.

Protects against splashes,

dust, and airborne particles.[6]

[7][8]

Hand Protection
Nitrile or other chemically

resistant gloves.

Prevents direct skin contact.[6]

[7][8]

Body Protection Standard laboratory coat.
Minimizes the risk of skin

exposure to spills.[7][8]

Respiratory Protection

Use in a well-ventilated area. A

NIOSH-approved respirator

may be required if dust or

aerosols are generated.

Protects against inhalation,

which may be hazardous.[6][7]

Step-by-Step Handling and Storage Protocol
Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Verify that the label correctly identifies the contents as 2-Nonadecanone and is legible.

Wear appropriate PPE (gloves and eye protection) during inspection.

Storage:

Store in a tightly closed, properly labeled container.[1][6][7][8]

Keep the container in a cool, dry, and well-ventilated area.[1][6][7][9]

Store away from incompatible materials, particularly strong oxidizing agents.[6][7]

Ensure the storage area is segregated from heat, sparks, and open flames.[6][7][10]

Handling and Use:

Safety Operating Guide

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 8 Tech Support

https://foodb.ca/system/small_molecule_compounds/msds/FDB005890.pdf?1425146524
https://www.hmdb.ca/system/metabolites/msds/000/032/947/original/HMDB34289.pdf?1358895098
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Nonacosan_14_ol.pdf
https://foodb.ca/system/small_molecule_compounds/msds/FDB005890.pdf?1425146524
https://www.hmdb.ca/system/metabolites/msds/000/032/947/original/HMDB34289.pdf?1358895098
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Nonacosan_14_ol.pdf
https://www.hmdb.ca/system/metabolites/msds/000/032/947/original/HMDB34289.pdf?1358895098
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Nonacosan_14_ol.pdf
https://foodb.ca/system/small_molecule_compounds/msds/FDB005890.pdf?1425146524
https://www.hmdb.ca/system/metabolites/msds/000/032/947/original/HMDB34289.pdf?1358895098
https://www.benchchem.com/product/b165413?utm_src=pdf-body
https://www.guidechem.com/encyclopedia/2-nonadecanone-dic6237.html
https://foodb.ca/system/small_molecule_compounds/msds/FDB005890.pdf?1425146524
https://www.hmdb.ca/system/metabolites/msds/000/032/947/original/HMDB34289.pdf?1358895098
https://www.benchchem.com/pdf/Personal_protective_equipment_for_handling_Nonacosan_14_ol.pdf
https://www.guidechem.com/encyclopedia/2-nonadecanone-dic6237.html
https://foodb.ca/system/small_molecule_compounds/msds/FDB005890.pdf?1425146524
https://www.hmdb.ca/system/metabolites/msds/000/032/947/original/HMDB34289.pdf?1358895098
https://www.chemicalbook.com/msds/2-decanone.pdf
https://foodb.ca/system/small_molecule_compounds/msds/FDB005890.pdf?1425146524
https://www.hmdb.ca/system/metabolites/msds/000/032/947/original/HMDB34289.pdf?1358895098
https://foodb.ca/system/small_molecule_compounds/msds/FDB005890.pdf?1425146524
https://www.hmdb.ca/system/metabolites/msds/000/032/947/original/HMDB34289.pdf?1358895098
https://www.fishersci.com/store/msds?partNumber=AC148785000&productDescription=2-NONANONE+500ML&vendorId=VN00032119&countryCode=US&language=en
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b165413?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Always handle 2-Nonadecanone within a well-ventilated area, such as a chemical fume

hood, to keep airborne concentrations low.[6]

Wear all required PPE as specified in the table above.

Avoid direct contact with skin and eyes.[8][11]

Minimize the generation of dust when handling the solid form.[8][9]

Use non-sparking tools and ground all equipment containing the material to prevent static

discharge.[7][9]

After handling, wash hands and any exposed skin thoroughly with soap and water.[8]

Emergency First Aid Procedures
Immediate and appropriate first aid is critical in the event of an exposure.
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Exposure Route First Aid Protocol

Eye Contact

1. Immediately flush eyes with copious amounts

of water for at least 15 minutes, occasionally

lifting the upper and lower eyelids.[6][7] 2.

Remove contact lenses if present and easy to

do.[6] 3. Seek medical attention if irritation

persists.[6][12]

Skin Contact

1. Remove any contaminated clothing

immediately.[6][12] 2. Wash the affected skin

area thoroughly with soap and water.[6][13] 3.

Seek medical attention if irritation develops or

persists.[6]

Inhalation

1. Move the affected person to fresh air

immediately.[6][7][12] 2. If breathing is difficult,

administer oxygen. If breathing has stopped,

provide artificial respiration.[6][12] 3. Seek

immediate medical attention.[6]

Ingestion

1. Do NOT induce vomiting.[6] 2. Never give

anything by mouth to an unconscious person.[6]

3. If a large quantity is swallowed, rinse the

mouth with water and seek immediate medical

attention.[6][10]

Spill and Disposal Plan
Spill Response: In the event of a spill, a coordinated and safe response is necessary to prevent

exposure and environmental contamination. The workflow below outlines the required steps.
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Phase 1: Immediate Response

Phase 2: Containment & Cleanup

Phase 3: Final Steps

Spill Occurs

Alert Personnel & 
 Isolate Area

Safety First

Don Appropriate PPE

Contain Spill

Clean Up Spill 
 (Sweep solid / Use inert absorbent)

Avoid dust/spreading

Package Waste in 
 Labeled Container

Decontaminate Area & 
 Equipment

Report Incident

Follow institutional protocol

Click to download full resolution via product page

Diagram: Workflow for 2-Nonadecanone Spill Response.
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Waste Disposal:

All waste containing 2-Nonadecanone, including contaminated absorbents and PPE, must

be collected in a suitable, sealed, and clearly labeled container.[11]

Dispose of chemical waste as hazardous waste.[10]

Do not dispose of it down the drain or in general trash.[9][11][12]

Follow all local, state, and federal regulations for hazardous waste disposal. Consult with

your institution's Environmental Health & Safety (EHS) department for specific guidance.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [Personal protective equipment for handling 2-
Nonadecanone]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b165413#personal-protective-equipment-for-handling-
2-nonadecanone]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426
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